N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-24-12-13-25-18-7-5-4-6-17(18)19(23)21-16-10-8-15(9-11-16)20-14(2)22/h4-11H,3,12-13H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: FSGXQOALLFUNGP-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol

Description

N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide, also known as AEB071, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. AEB071 is a selective inhibitor of protein kinase C (PKC) and has been found to have significant effects on the immune system, inflammation, and cancer.

Mechanism of Action

N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide is a selective inhibitor of PKC, which is a family of serine/threonine kinases that play a critical role in various cellular processes, including cell proliferation, differentiation, and survival. N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide binds to the regulatory domain of PKC and prevents its activation, leading to the inhibition of downstream signaling pathways. N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has been found to selectively inhibit the activation of PKCα, PKCβ, and PKCθ, which are known to play a critical role in immune cell function and inflammation.
Biochemical and Physiological Effects
N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has been found to have significant effects on the immune system, inflammation, and cancer. In preclinical studies, N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has been shown to inhibit T-cell activation, cytokine production, and immune cell migration. N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has also been found to have anti-tumor effects in various cancer cell lines, and it has been shown to inhibit the growth and metastasis of tumors in animal models. In addition, N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has been found to have anti-inflammatory effects in various animal models of inflammation.

Advantages and Limitations for Lab Experiments

N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has several advantages for lab experiments, including its high potency and selectivity for PKC inhibition, its well-characterized synthesis method, and its extensive preclinical characterization. However, N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide also has some limitations, including its potential off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide, including its potential therapeutic applications in various diseases, its optimization for clinical use, and its further characterization of its mechanism of action and off-target effects. N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has already shown promising results in preclinical studies, and further research is needed to determine its safety and efficacy in clinical trials. In addition, the development of new PKC inhibitors with improved selectivity and potency may lead to the discovery of new therapeutic targets for various diseases.

Synthesis Methods

N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide can be synthesized using a multi-step process that involves the reaction of 4-aminophenylacetic acid with ethyl chloroformate to form the intermediate compound, which is then reacted with 2-(2-ethoxyethoxy)benzoyl chloride to form the final product, N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide. The synthesis method has been optimized for large-scale production, and the purity and quality of the final product have been extensively characterized.

Scientific Research Applications

N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has been extensively studied for its potential therapeutic applications in various diseases, including autoimmune diseases, cancer, and inflammation. In preclinical studies, N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has been shown to have significant effects on T-cell activation, cytokine production, and immune cell migration. N-[4-(acetylamino)phenyl]-2-(2-ethoxyethoxy)benzamide has also been found to have anti-tumor effects in various cancer cell lines, and it has been shown to inhibit the growth and metastasis of tumors in animal models.